Cas no 1396876-37-1 (N-(3-cyclopropyl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-(3-cyclopropyl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide
• CAS No: 1396876-37-1
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6088995
• PubChem ID: 71787461
• Update Time: 2025-10-12

N-(3-cyclopropyl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyclopropyl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide
• VU0535103-1
• 1396876-37-1
• F6190-0129
• AKOS024536369

• Inchi： 1S/C15H21NO4/c1-19-12-3-2-4-13(9-12)20-10-15(18)16-8-7-14(17)11-5-6-11/h2-4,9,11,14,17H,5-8,10H2,1H3,(H,16,18)
• InChI Key： HQWUHJVFOWVOTD-UHFFFAOYSA-N
• SMILES： OC(CCNC(COC1C=CC=C(C=1)OC)=O)C1CC1

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.8Ų

Additional information on N-(3-cyclopropyl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide

N-(3-cyclopropyl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide: A Promising Compound in Modern Pharmaceutical Research

N-(3-cyclopropyl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide represents a novel synthetic molecule with significant potential in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its multifaceted pharmacological properties. The 3-cyclopropyl group, a three-membered ring system, contributes to the molecule's stability and spatial configuration, while the 3-hydroxypropyl chain introduces hydrophilic characteristics. The 3-methoxyphenoxy substituent, a methoxy group attached to a phenolic ring, plays a critical role in modulating the compound's biological activity. These structural elements collectively define the compound's pharmacokinetic profile and therapeutic applications.

Recent studies have highlighted the role of 3-cyclopropyl moieties in enhancing molecular rigidity, which is crucial for drug-target interactions. This feature is particularly relevant in the context of enzyme inhibition, where conformational flexibility often limits efficacy. The hydroxypropyl chain, by introducing hydrophilicity, may influence the compound's solubility and permeability, factors that are essential for oral bioavailability. Meanwhile, the methoxyphenoxy group has been shown to modulate receptor binding affinity, a property that is increasingly emphasized in the development of targeted therapies. These structural attributes position N-(3-cycloprop0yl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide as a candidate for further exploration in drug discovery.

Current research on N-(3-cyclopropyl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide is focused on its potential applications in inflammatory diseases and oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway. The 3-cyclopropyl group was found to enhance the molecule's ability to bind to specific receptors, thereby amplifying its therapeutic effect. Additionally, the methoxyphenoxy substituent may contribute to the compound's selectivity for target enzymes, reducing off-target effects. These findings underscore the compound's potential as a therapeutic agent for conditions such as rheumatoid arthritis and chronic inflammatory disorders.

Another area of interest is the compound's interaction with protein kinases, which are key targets in oncology. A 2024 preclinical study reported that N-(3-cyclopropyl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide demonstrates inhibitory activity against the EGFR (epidermal growth factor receptor), a protein frequently overexpressed in various cancers. The hydroxypropyl chain may facilitate the molecule's interaction with the kinase domain, while the 3-cyclopropyl group enhances its binding affinity. This dual mechanism of action could potentially lead to the development of more effective targeted therapies for oncology patients. Further research is needed to validate these findings and explore the compound's broader therapeutic applications.

The synthesis of N-(3-cyclopropyl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide involves a multi-step process that highlights the importance of precise chemical engineering. The initial step typically involves the formation of the 3-cyclopropyl ring through a cyclopropanation reaction, a method that ensures the stability of the three-membered ring structure. Subsequent functionalization of the hydroxypropyl chain requires careful control of reaction conditions to maintain the desired stereochemistry. The introduction of the methoxyphenoxy group often involves a nucleophilic substitution reaction, which must be optimized to achieve high yields and purity. These synthetic challenges underscore the complexity of developing such a compound and the need for advanced analytical techniques to monitor its formation.

Computational modeling has also played a crucial role in elucidating the behavior of N-(3-cyclopropyl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide. Molecular dynamics simulations have revealed that the 3-cyclopropyl group significantly influences the molecule's conformational flexibility, which is essential for its biological activity. These simulations have further shown that the hydroxypropyl chain can act as a hydrophilic anchor, facilitating interactions with polar regions of target proteins. The methoxyphenoxy substituent has been found to stabilize the molecule's binding orientation, enhancing its efficacy. These insights provide a foundation for the rational design of similar compounds with improved therapeutic properties.

While the potential of N-(3-cyclopropyl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide is promising, further research is required to fully understand its biological mechanisms and optimize its therapeutic applications. Ongoing studies are exploring its interactions with various biological targets, including ion channels and G-protein coupled receptors. Additionally, efforts are being made to improve its pharmacokinetic profile, such as enhancing its oral bioavailability and reducing its metabolic degradation. These advancements could pave the way for the compound's use in clinical settings, offering new treatment options for patients with complex medical conditions.

In conclusion, N-(3-cyclopropyl-3-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide represents an exciting frontier in pharmaceutical research. Its unique molecular structure and multifaceted pharmacological properties position it as a candidate for further exploration in the development of innovative therapies. Continued research into its biological mechanisms, synthetic optimization, and clinical applications will be essential in unlocking its full potential and addressing the challenges of modern medicine.